Cas no 580-49-4 (6-(1-acetoxy-3-oxo-butyl)-7-methyl-3-methylene-3,3a,4,7,8,8a-hexahydro-cyclohepta[b]furan-2-one)

• Product Name: 6-(1-acetoxy-3-oxo-butyl)-7-methyl-3-methylene-3,3a,4,7,8,8a-hexahydro-cyclohepta[b]furan-2-one
• CAS No: 580-49-4
• Molecular Formula: C₁₇H₂₂O₅
• Molecular Weight: 306.354
• CID: 2081213
• PubChem ID: 160533

6-(1-acetoxy-3-oxo-butyl)-7-methyl-3-methylene-3,3a,4,7,8,8a-hexahydro-cyclohepta[b]furan-2-one Properties

Names and Identifiers

• 6-(1-acetoxy-3-oxo-butyl)-7-methyl-3-methylene-3,3a,4,7,8,8a-hexahydro-cyclohepta[b]furan-2-one
• xanthinin
• Xanthumin
• 6-(1-Acetoxy-3-oxobutyl)-3,3a,4,7,8,8a-hexahydro-7-methyl-3-methylene-2H-cyclohepta[b]furan-2-one
• Q27108569
• BDBM233118
• C09602
• CHEBI:10061
• DTXSID70973570
• 1-(7-Methyl-3-methylidene-2-oxo-3,3a,4,7,8,8a-hexahydro-2H-cyclohepta[b]furan-6-yl)-3-oxobutyl acetatato(3-)
• [1-[(3aR,7S,8aS)-7-methyl-3-methylidene-2-oxo-4,7,8,8a-tetrahydro-3aH-cyclohepta[b]furan-6-yl]-3-oxobutyl] acetate
• alpha-Methylene-gamma-lactone, 1
• NSC-136705
• 1-(7-Methyl-3-methylene-2-oxo-3,3a,4,7,8,8a-hexahydro-2H-cyclohepta[b]furan-6-yl)-3-oxobutyl acetate
• NCI60_000833
• 2H-Cyclohepta[b]furan-2-one, 6-[(1R)-1-(acetyloxy)-3-oxobutyl]-3,3a,4,7,8,8a-hexahydro-7-methyl-3-methylene-, (3aR,7S,8aR)-
• 153483-31-9
• 6-(1-(Acetyloxy)-3-oxobutyl)-3,3a,4,7,8,8a-hexahydro-7-methyl-3-methylene-2H-cyclohepta(b)furan-2-one
• 6-[1-(Acetyloxy)-3-oxobutyl]-3,3a,4,7,8,8a-hexahydro-7-methyl-3-methylene-2H-cyclohepta[b]furan-2-one
• CHEMBL1982362
• [1-(7-methyl-3-methylene-2-oxo-4,7,8,8a-tetrahydro-3aH-cyclohepta[b]furan-6-yl)-3-oxo-butyl] acetate
• [1-(7-methyl-3-methylidene-2-oxo-4,7,8,8a-tetrahydro-3aH-cyclohepta[b]furan-6-yl)-3-oxobutyl] acetate
• NSC136705
• 17954-90-4
• Ksantinin
• AKOS015909568
• 1-(7-Methyl-3-methylene-2-oxo-3,3a,4,7,8,8a-hexahydro-2H-cyclohepta[b]furan-6-yl)-3-oxobutyl acetate #
• 580-49-4
• DTXSID701113283
• DPSCQKGSAHTWSP-UHFFFAOYSA-N
• DGA48331
• Xanthinin
• DA-79002

• InChIKey： DPSCQKGSAHTWSP-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H22O5/c1-9-7-15-14(11(3)17(20)22-15)6-5-13(9)16(8-10(2)18)21-12(4)19/h5,9,14-16H,3,6-8H2,1-2,4H3
• SMILES： CC1CC2C(CC=C1C(CC(=O)C)OC(=O)C)C(=C)C(=O)O2

Computed Properties

• Exact Mass: 306.14672380g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 306.14672380g/mol
• Heavy Atom Count: 22
• Complexity: 545
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 69.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Xanthanolides